Cas no 1171923-85-5 (2-[3-(4-Chloro-phenyl)-propyl]-6-methoxy-benzoic acid)

• Product Name: 2-[3-(4-Chloro-phenyl)-propyl]-6-methoxy-benzoic acid
• CAS No: 1171923-85-5
• MF: C₁₇H₁₇ClO₃
• MW: 304.768084287643
• MDL: MFCD12546702
• CID: 4683228
• Update Time: 2025-06-14

2-[3-(4-Chloro-phenyl)-propyl]-6-methoxy-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[3-(4-Chloro-phenyl)-propyl]-6-methoxy-benzoic acid

• MDL： MFCD12546702
• Inchi： 1S/C17H17ClO3/c1-21-15-7-3-6-13(16(15)17(19)20)5-2-4-12-8-10-14(18)11-9-12/h3,6-11H,2,4-5H2,1H3,(H,19,20)
• InChI Key： BQIIYASLNCRKCG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CCCC1C=CC=C(C=1C(=O)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 326
• Topological Polar Surface Area: 46.5

Additional information on 2-[3-(4-Chloro-phenyl)-propyl]-6-methoxy-benzoic acid

Comprehensive Overview of 2-[3-(4-Chloro-phenyl)-propyl]-6-methoxy-benzoic acid (CAS No. 1171923-85-5)

2-[3-(4-Chloro-phenyl)-propyl]-6-methoxy-benzoic acid (CAS No. 1171923-85-5) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its CAS number 1171923-85-5, features a benzoic acid core substituted with a methoxy group and a 3-(4-chlorophenyl)propyl side chain. Its molecular formula is C₁₇H₁₇ClO₃, and it exhibits a molecular weight of approximately 304.77 g/mol. Researchers are particularly interested in its potential applications as an intermediate in the synthesis of more complex molecules, especially in the development of anti-inflammatory and antimicrobial agents.

The compound’s chemical structure is characterized by the presence of a chlorophenyl moiety, which is known to enhance lipophilicity and bioavailability in drug design. This feature aligns with current trends in medicinal chemistry, where structure-activity relationships (SAR) are critical for optimizing drug efficacy. Given the rising demand for targeted therapies and small-molecule inhibitors, 2-[3-(4-Chloro-phenyl)-propyl]-6-methoxy-benzoic acid has become a subject of exploration in drug discovery pipelines. Its potential role in modulating enzyme activity or receptor binding makes it a valuable candidate for further investigation.

In recent years, the scientific community has shown growing interest in bioactive small molecules like 1171923-85-5, driven by advancements in high-throughput screening (HTS) and computational chemistry. Searches for terms such as "benzoic acid derivatives in drug development" or "chlorophenyl compounds for therapeutic use" reflect this trend. Additionally, the compound’s methoxy group is often highlighted in discussions about metabolic stability, a key factor in pharmacokinetics. These aspects resonate with researchers focusing on ADME (Absorption, Distribution, Metabolism, Excretion) properties, a hot topic in preclinical research.

From a synthetic perspective, 2-[3-(4-Chloro-phenyl)-propyl]-6-methoxy-benzoic acid can be prepared through multi-step organic reactions, including Friedel-Crafts alkylation and ester hydrolysis. Its purity and stability are critical for reproducible results, which is why analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed for characterization. The compound’s solubility in organic solvents such as DMSO and methanol further facilitates its use in laboratory settings. These practical considerations are frequently searched by chemists seeking "optimized synthesis protocols for chlorophenyl derivatives."

Beyond its pharmaceutical potential, CAS 1171923-85-5 has also been explored in material science, particularly in the design of functionalized polymers and liquid crystals. The chlorophenyl group’s ability to influence molecular stacking and thermal stability makes it relevant for applications in optoelectronic devices. This interdisciplinary appeal underscores the compound’s versatility and aligns with searches for "aromatic compounds in advanced materials."

In conclusion, 2-[3-(4-Chloro-phenyl)-propyl]-6-methoxy-benzoic acid (CAS No. 1171923-85-5) represents a compelling case study in the intersection of medicinal chemistry and material science. Its structural features, combined with emerging research trends, position it as a valuable tool for scientists addressing challenges in drug design and functional materials. As interest in tailored small molecules continues to grow, this compound is likely to remain a focal point for innovation and discovery.